
2,4-Dimethylpentane-1,2-diamine molecular
weight and formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,4-Dimethylpentane-1,2-diamine

Cat. No.: B2444229 Get Quote

An In-Depth Technical Guide to the Molecular Properties of 2,4-Dimethylpentane-1,2-diamine

This guide provides a detailed analysis of the molecular formula and molecular weight of 2,4-
Dimethylpentane-1,2-diamine, a compound of interest to researchers, scientists, and

professionals in the field of drug development.

Molecular Formula
The molecular formula for 2,4-Dimethylpentane-1,2-diamine has been determined to be

C7H18N2.[1][2][3] This formula indicates that a single molecule of the compound is composed

of seven carbon atoms, eighteen hydrogen atoms, and two nitrogen atoms.

Molecular Weight
The molecular weight of a molecule is the sum of the atomic weights of its constituent atoms.

The established molecular weight of 2,4-Dimethylpentane-1,2-diamine is approximately

130.235 g/mol .[1]

Atomic Weights of Constituent Elements
To calculate the precise molecular weight, the standard atomic weights of Carbon (C),

Hydrogen (H), and Nitrogen (N) are utilized.
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Element Symbol Atomic Weight ( g/mol )

Carbon C 12.011

Hydrogen H 1.008

Nitrogen N 14.007

Note: The atomic weights presented are conventional values provided by IUPAC and may have

slight variations based on isotopic composition.[4][5][6]

Calculation of Molecular Weight
The molecular weight is calculated by multiplying the number of atoms of each element by its

atomic weight and summing the results.

Molecular Weight = (7 x Atomic Weight of C) + (18 x Atomic Weight of H) + (2 x Atomic Weight

of N) Molecular Weight = (7 x 12.011) + (18 x 1.008) + (2 x 14.007) Molecular Weight = 84.077

+ 18.144 + 28.014 Molecular Weight = 130.235 g/mol

Data Summary
For ease of reference, the key quantitative data for 2,4-Dimethylpentane-1,2-diamine is

summarized in the table below.

Property Value

Molecular Formula C7H18N2

Molar Mass 130.235 g/mol

Number of Carbon Atoms 7

Number of Hydrogen Atoms 18

Number of Nitrogen Atoms 2

Logical Relationship Diagram
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The following diagram illustrates the logical workflow for determining the molecular weight of

2,4-Dimethylpentane-1,2-diamine from its molecular formula and the atomic weights of its

constituent elements.

Molecular Formula
(C7H18N2)

Molecular Weight
(130.235 g/mol)

Sum of Atomic Masses

Atomic Weights

Carbon (C)
12.011

Hydrogen (H)
1.008

Nitrogen (N)
14.007
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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